Cas no 102516-67-6 (Propanoic acid,3-[[2-[(5-diazo-4-oxopentyl)nitroamino]ethyl]nitroamino]-)
102516-67-6 structure
Product Name:Propanoic acid,3-[[2-[(5-diazo-4-oxopentyl)nitroamino]ethyl]nitroamino]-
CAS No:102516-67-6
MF:C10H16N6O7
MW:332.270041465759
CID:205845
PubChem ID:59428
Update Time:2025-04-19
Propanoic acid,3-[[2-[(5-diazo-4-oxopentyl)nitroamino]ethyl]nitroamino]- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid,3-[[2-[(5-diazo-4-oxopentyl)nitroamino]ethyl]nitroamino]-
- 3-[2-[(5-diazonio-4-oxopentyl)-nitroamino]ethyl-nitroamino]propanoate
- N-(2-((5-Diazo-4-oxopentyl)nitroamino)ethyl)-N-nitro-beta-alanine
- 3-[{2-[(5-diazonio-4-oxopentyl)(nitro)amino]ethyl}(nitro)amino]propanoate
- beta-Alanine, N-(2-((5-diazo-4-oxopentyl)nitroamino)ethyl)-N-nitro-
- DTXSID10145239
- 102516-67-6
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- Inchi: 1S/C10H16N6O7/c11-12-8-9(17)2-1-4-13(15(20)21)6-7-14(16(22)23)5-3-10(18)19/h1-8H2
- InChI Key: NXRWOGRWYCNSKK-UHFFFAOYSA-N
- SMILES: [O-][N+](N(CCCC(C[N+]#N)=O)CCN(CCC(=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 332.10818
- Monoisotopic Mass: 332.108047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 184
- XLogP3: 2.1
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 178.11
- LogP: -0.63742
Propanoic acid,3-[[2-[(5-diazo-4-oxopentyl)nitroamino]ethyl]nitroamino]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
102516-67-6 (Propanoic acid,3-[[2-[(5-diazo-4-oxopentyl)nitroamino]ethyl]nitroamino]-) Related Products
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